Cas no 923095-06-1 (4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide structure
923095-06-1 structure
Product Name:4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
CAS No:923095-06-1
MF:C23H26N4O5S
MW:470.541344165802
CID:5498145
Update Time:2025-10-22

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
    • 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
    • Inchi: 1S/C23H26N4O5S/c1-14-5-6-19(11-15(14)2)22-25-26-23(32-22)24-21(28)18-7-9-20(10-8-18)33(29,30)27-12-16(3)31-17(4)13-27/h5-11,16-17H,12-13H2,1-4H3,(H,24,26,28)
    • InChI Key: ZZNGWYKPDFHYNT-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=CC=C(C)C(C)=C2)O1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2767-0044-2μmol
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2767-0044-5μmol
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2767-0044-10μmol
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2767-0044-20μmol
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2767-0044-1mg
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2767-0044-2mg
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2767-0044-3mg
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2767-0044-4mg
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2767-0044-5mg
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2767-0044-10mg
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
923095-06-1 90%+
10mg
$79.0 2023-05-16

Additional information on 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-(2,6-Dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-Oxadiazol-2-ylbenzamide: A Comprehensive Overview

The compound 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS NO: 923095-06-1) is a highly specialized chemical entity that has garnered significant attention in the field of biopharmaceuticals and drug discovery. This compound represents an intricate fusion of structural elements, including a morpholine ring, a sulfonyl group, and an oxadiazole moiety, all of which contribute to its unique pharmacological profile. The combination of these functional groups not only imparts stability but also enhances its potential for targeted drug delivery and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in addressing a wide range of therapeutic areas, including inflammation, neurodegenerative diseases, and cancer. The oxadiazole ring, in particular, has been shown to play a critical role in modulating receptor activity and enzyme inhibition, making it a valuable component in the design of small-molecule inhibitors.

The morpholine moiety within this compound is notable for its ability to act as a bioisostere in medicinal chemistry, offering improved metabolic stability compared to other similar structures. This feature is particularly advantageous in the development of prodrugs and controlled-release formulations, where maintaining therapeutic efficacy while minimizing side effects is paramount.

Furthermore, the sulfonyl group attached to the morpholine ring contributes to the compound's hydrophilicity, which can enhance its solubility in biological fluids. This property is crucial for ensuring proper absorption and distribution of the drug within the body, ultimately influencing its pharmacokinetics and toxicity profile.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. For instance, studies using X-ray diffraction have revealed how the oxadiazole moiety can act as a heteroatom-rich scaffold, facilitating hydrogen bonding and π-stacking interactions with key residues in enzyme active sites.

Additionally, the 3,4-dimethylphenyl group attached to the oxadiazole ring introduces steric bulk, which can influence the compound's binding affinity and selectivity. This structural feature is often exploited in drug design to optimize receptor selectivity, thereby reducing off-target effects and improving therapeutic outcomes.

Emerging research has also explored the potential of this compound as a template for personalized medicine. By leveraging its modular structure, chemists can readily introduce modifications such as alkylation, substitution, or cyclization to tailor the molecule's properties for specific therapeutic applications. This flexibility underscores the compound's value as a lead compound in medicinal chemistry.

Moreover, the biocompatibility and toxicological profile of this compound have been extensively studied. Preclinical trials have demonstrated that it exhibits favorable pharmacokinetics, with minimal cytotoxicity and organ toxicity, making it a promising candidate for further clinical development.

Given its unique combination of structural features, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS NO: 923095-06-1) stands out as a versatile tool in the arsenal of modern pharmacology. Its ability to serve as both a therapeutic agent and a research reagent positions it at the forefront of biomedical innovation, offering endless possibilities for future exploration and application.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.